Cas no 1208077-36-4 (2-Chloro-3,6-difluoroiodobenzene)

• Product Name: 2-Chloro-3,6-difluoroiodobenzene
• CAS No: 1208077-36-4
• MF: C₆H₂ClF₂I
• MW: 274.434360027313
• MDL: MFCD12922608
• CID: 4577592
• PubChem ID: 50998391
• Update Time: 2025-11-01

2-Chloro-3,6-difluoroiodobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3,6-difluoroiodobenzene
• 2-chloro-1,4-difluoro-3-iodobenzene
• 1208077-36-4
• DTXSID001294420
• CS-0365183
• G72854
• SCHEMBL8229171

• MDL： MFCD12922608
• Inchi： 1S/C6H2ClF2I/c7-5-3(8)1-2-4(9)6(5)10/h1-2H
• InChI Key： RWMRNDMPTRBQCF-UHFFFAOYSA-N
• SMILES： C1(I)=C(F)C=CC(F)=C1Cl

Computed Properties

• Exact Mass: 273.88578g/mol
• Monoisotopic Mass: 273.88578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 2-Chloro-3,6-difluoroiodobenzene

Professional Introduction to 2-Chloro-3,6-difluoroiodobenzene (CAS No: 1208077-36-4)

2-Chloro-3,6-difluoroiodobenzene, with the chemical formula C₆H₂ClF₂I, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatics, which are widely utilized as intermediates in the synthesis of various bioactive molecules. The presence of multiple halogen atoms, specifically chlorine and fluorine, alongside the iodine substituent, makes it a versatile building block for further functionalization. The unique combination of these elements imparts distinct electronic and steric properties, which are crucial for designing molecules with specific biological activities.

The< strong>CAS No: 1208077-36-4 designation provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and industrial applications. The< strong>2-Chloro-3,6-difluoroiodobenzene structure is particularly interesting due to its potential in constructing complex molecular architectures. The chlorine atom at the 2-position and the fluorine atoms at the 3- and 6-positions create a highly reactive framework that can be selectively modified through various chemical transformations.

In recent years, there has been a growing interest in halogenated aromatic compounds as pharmacophores due to their ability to enhance molecular interactions with biological targets. The< strong>2-Chloro-3,6-difluoroiodobenzene molecule has been explored in several research studies for its potential applications in drug discovery. Its iodine substituent, in particular, makes it a valuable candidate for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are fundamental techniques in organic synthesis for constructing carbon-carbon bonds.

One of the most notable applications of< strong>2-Chloro-3,6-difluoroiodobenzene is in the synthesis of novel antiviral and anticancer agents. The halogen atoms contribute to the compound's lipophilicity and metabolic stability, which are critical factors for drug efficacy. Recent studies have demonstrated its utility in generating derivatives with enhanced binding affinity to viral proteases and kinases. For instance, researchers have employed< strong>2-Chloro-3,6-difluoroiodobenzene as a key intermediate in developing inhibitors targeting RNA-dependent RNA polymerases, which are essential enzymes in viral replication cycles.

The< strong>CAS No: 1208077-36-4 compound also finds relevance in agrochemical research. Its structural features make it a suitable precursor for designing novel pesticides and herbicides. By leveraging its reactivity, scientists have synthesized analogs that exhibit potent activity against resistant strains of weeds and pests. The incorporation of fluorine atoms has been shown to improve the bioavailability and environmental persistence of these agrochemicals, making them more effective at lower concentrations.

The synthesis of< strong>2-Chloro-3,6-difluoroiodobenzene typically involves multi-step processes that require careful control of reaction conditions. Common methods include halogenation reactions followed by iodination, where precise temperature control and catalyst selection are crucial for achieving high yields. Advances in synthetic methodologies have enabled more efficient production routes, reducing waste and improving scalability.

In conclusion, 2-Chloro-3,6-difluoroiodobenzene (CAS No: 1208077-36-4) is a versatile intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it a valuable tool for medicinal chemists and synthetic organic chemists alike. As research continues to uncover new synthetic strategies and biological targets, the importance of this compound is expected to grow further.